BENGHE Foundational & Exploratory

Check Availability & Pricing

safety and handling of 6-Methoxy-2-
methylbenzothiazole in the lab

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 6-Methoxy-2-methylbenzothiazole

Cat. No.: B1346599

An In-depth Technical Guide to the Safe Handling of 6-Methoxy-2-methylbenzothiazole in the
Laboratory

This document provides a comprehensive overview of the safety protocols and handling
procedures for 6-Methoxy-2-methylbenzothiazole (CAS No: 2941-72-2) for researchers,
scientists, and professionals in drug development. Adherence to these guidelines is crucial for
ensuring a safe laboratory environment.

Chemical Identification and Properties

6-Methoxy-2-methylbenzothiazole is a heterocyclic organic compound. It is primarily used in
research settings, notably as an inhibitor of certain enzymes like aryl hydrocarbon hydroxylase
and aminopyrine N-demethylase in hepatic microsomes.[1]

Physical and Chemical Properties

The key quantitative physical and chemical properties of 6-Methoxy-2-methylbenzothiazole
are summarized in the table below for easy reference.
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Property Value Source(s)
Molecular Formula CoHoNOS [21[3114]
Molecular Weight 179.24 g/mol [4]

CAS Number 2941-72-2 [3]14]15]
Appearance Clear, colorless to yellow liquid  [3][4]
Density 1.204 g/mL at 25 °C [4]

Boiling Point 284 °C [4]

Flash Point 109 °C (228.2 °F) - closed cup

Refractive Index

1.6100 - 1.6150 at 20 °C

[3]

Water Solubility

Insoluble

[1]14]

Storage Class (Germany) 10 - Combustible liquids

Hazard Identification and Safety Precautions

6-Methoxy-2-methylbenzothiazole is classified as an irritant and requires careful handling to
avoid exposure.

GHS Hazard Statements:

e Causes skin irritation.[1]

o Causes serious eye irritation.[1]

e May cause respiratory irritation.[1]
Precautionary Measures:

o Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[2]

o Personal Hygiene: Avoid contact with skin, eyes, and clothing.[2] Do not eat, drink, or smoke
in the laboratory.[2] Wash hands thoroughly after handling the chemical.[2] Contaminated
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clothing should be removed and washed before reuse.[2]

o Respiratory Protection: If vapors or mists are generated, use a multi-purpose combination
respirator cartridge.

o Handling: Avoid breathing vapors or mists.[1][2] Do not ingest.[2]
Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 6-Methoxy-2-methylbenzothiazole:

o Eye Protection: Wear approved safety glasses with side shields or goggles that conform to
EN 166 standards.[2]

o Hand Protection: Chemical-resistant protective gloves are required.[2] It is important to
inspect gloves for integrity before use and to follow the manufacturer's guidelines for
permeability and breakthrough time.[2]

o Body Protection: Wear a lab coat or long-sleeved clothing to prevent skin contact.[2]
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Caption: General laboratory workflow for safely handling hazardous chemicals.
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Storage and Disposal

Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed to prevent contamination and evaporation.[1][2]

Store locked up to restrict access to authorized personnel.[1]

Keep away from strong oxidizing agents.[1]
Disposal:

» Dispose of contents and container in accordance with local, regional, and national
regulations.[1] Do not allow the product to enter drains.[6]

First Aid Measures

In case of exposure, follow these first aid protocols:

o Eye Contact: Immediately rinse cautiously with water for several minutes.[1] If contact lenses
are present, remove them if it is easy to do so and continue rinsing.[1] Seek immediate
medical attention.

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[2]

¢ Inhalation: Move the affected person to fresh air and keep them at rest in a position
comfortable for breathing.[1] If breathing is difficult, seek medical attention.

¢ Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and they may drink milk afterwards.[2] Seek immediate medical assistance.[]

Experimental Protocol: Enzyme Inhibition Assay
Workflow
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6-Methoxy-2-methylbenzothiazole is documented as an inhibitor of hepatic microsomal
enzymes.[1] The following diagram outlines a generalized experimental workflow for its use in
an in-vitro enzyme inhibition assay. This is a representative model and specific concentrations,

incubation times, and substrates must be determined based on the specific experimental
design.
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Workflow for In-Vitro Microsomal Enzyme Inhibition Assay
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Caption: Logical workflow for an enzyme inhibition assay using the title compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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